Cas no 151273-37-9 (1H-Indol-5-amine,N,N-bis(phenylmethyl)-)

• Product Name: 1H-Indol-5-amine,N,N-bis(phenylmethyl)-
• CAS No: 151273-37-9
• MF: C₂₂H₂₀N₂
• MW: 312.407605171204
• CID: 103622
• PubChem ID: 9972827
• Update Time: 2025-04-18

1H-Indol-5-amine,N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-amine,N,N-bis(phenylmethyl)-
• N,N-dibenzyl-1H-indol-5-amine
• 5-dibenzylamino-1H-indole
• 5-(DIBENZYLAMINO)-INDOLE
• 5-dibenzylaminoindole
• DTXSID50433546
• AKOS030240474
• SCHEMBL7841628
• IOPJTCXKXQXLMZ-UHFFFAOYSA-N
• 151273-37-9

• Inchi： 1S/C22H20N2/c1-3-7-18(8-4-1)16-24(17-19-9-5-2-6-10-19)21-11-12-22-20(15-21)13-14-23-22/h1-15,23H,16-17H2
• InChI Key： IOPJTCXKXQXLMZ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1C=CC=CC=1)C1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 312.16300
• Monoisotopic Mass: 312.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03000
• LogP: 5.37470